Cas no 1380006-77-8 (2-3-(piperazin-1-yl)propyl-1H-1,3-benzodiazole)

• Product Name: 2-3-(piperazin-1-yl)propyl-1H-1,3-benzodiazole
• CAS No: 1380006-77-8
• MF: C₁₄H₂₀N₄
• MW: 244.335402488708
• CID: 5972214
• PubChem ID: 116985503
• Update Time: 2025-06-29

2-3-(piperazin-1-yl)propyl-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 2-3-(piperazin-1-yl)propyl-1H-1,3-benzodiazole
• EN300-1849819
• 2-[3-(piperazin-1-yl)propyl]-1H-1,3-benzodiazole
• 1380006-77-8

• Inchi： 1S/C14H20N4/c1-2-5-13-12(4-1)16-14(17-13)6-3-9-18-10-7-15-8-11-18/h1-2,4-5,15H,3,6-11H2,(H,16,17)
• InChI Key： CNMFBMXWPXAURE-UHFFFAOYSA-N
• SMILES： N1(CCCC2=NC3C=CC=CC=3N2)CCNCC1

Computed Properties

• Exact Mass: 244.16879665g/mol
• Monoisotopic Mass: 244.16879665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 44Ų

Additional information on 2-3-(piperazin-1-yl)propyl-1H-1,3-benzodiazole

2-3-(Piperazin-1-yl)Propyl-1H-1,3-Benzodiazole: A Comprehensive Overview

The compound with CAS No. 1380006-77-8, known as 2-3-(Piperazin-1-yl)Propyl-1H-1,3-Benzodiazole, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a benzodiazole core with a piperazine moiety. The benzodiazole ring system is a bicyclic structure consisting of a benzene ring fused to a diazole ring, while the piperazine group is a six-membered ring containing two nitrogen atoms. This combination makes the compound highly versatile and opens up a wide range of potential applications.

Recent studies have highlighted the importance of benzodiazole derivatives in various areas, including drug discovery, optoelectronics, and catalysis. The incorporation of the piperazine group in this compound adds another layer of complexity and functionality. Piperazine is known for its ability to act as a ligand in coordination chemistry and its role in stabilizing metal complexes. This makes 2-3-(Piperazin-1-yl)Propyl-1H-1,3-Benzodiazole an attractive candidate for applications involving metal coordination and catalysis.

The synthesis of this compound involves a multi-step process that typically includes the preparation of the benzodiazole core followed by the introduction of the piperazine substituent. Researchers have explored various synthetic routes, including nucleophilic aromatic substitution and coupling reactions. The choice of synthetic method depends on the desired regiochemistry and stereochemistry of the final product. Recent advancements in catalytic methods have made it possible to achieve higher yields and better control over the product quality.

One of the most promising areas of application for 2-3-(Piperazin-1-yl)Propyl-1H-1,3-Benzodiazole is in drug discovery. The benzodiazole core is known for its ability to interact with biological targets such as proteins and enzymes. The addition of the piperazine group further enhances the molecule's bioactivity by introducing hydrogen bonding capabilities and increasing its lipophilicity. These properties make it an ideal candidate for designing new drugs targeting various diseases, including cancer and neurodegenerative disorders.

In addition to its biological applications, this compound has also shown potential in optoelectronic materials. The benzodiazole moiety contributes to strong absorption properties in the visible region, while the piperazine group can modulate the electronic properties of the molecule. Researchers have investigated its use in organic light-emitting diodes (OLEDs) and photovoltaic devices, where it can serve as an electron transport layer or a sensitizer for light absorption.

The study of 2-3-(Piperazin-1-yl)Propyl-1H-1,3-Benzodiazole has also led to new insights into its catalytic properties. The piperazine group can act as a Lewis base, coordinating with metal ions such as copper or iron. This makes it useful as a ligand in homogeneous catalysis or as a component in heterogeneous catalysts for reactions such as oxidation or hydrogenation. Recent studies have demonstrated its effectiveness in catalyzing asymmetric reactions, which are crucial for producing enantiomerically pure compounds.

From a structural perspective, 2-3-(Piperazin-1-yl)Propyl-Hexahydrobenzodiazepine exhibits interesting conformational flexibility due to the presence of both rigid and flexible segments within its structure. This flexibility allows it to adopt various conformations that are critical for its interactions with other molecules or surfaces. Understanding these conformational changes is essential for predicting its behavior in different chemical environments.

The development of novel synthetic methods for this compound continues to be an active area of research. Scientists are exploring green chemistry approaches that minimize waste and reduce environmental impact. For instance, microwave-assisted synthesis has been employed to accelerate reaction rates and improve product purity without requiring harsh conditions.

In conclusion, 2-CAS No 1380006778 (2-(Piperazin ilyl)propyl)-H-Benzo[d]imidazole, commonly referred to as 2-PBZ, represents a significant advancement in modern organic chemistry. Its unique structure combines the advantages of both benzodiazole and piperazine moieties, making it suitable for diverse applications across multiple disciplines. As research progresses, we can expect even more innovative uses for this versatile compound.